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Cat. No.: B156576 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth comparison of dimethyl azelate as a complexing agent in lithium greases against other

common alternatives. The following analysis is supported by experimental data to objectively

evaluate its efficacy and performance characteristics.

The thickener system in a lithium complex grease is a co-crystallization product of a lithium

soap of a high molecular weight fatty acid, most commonly 12-hydroxystearic acid, and a

lithium salt of a lower molecular weight organic or inorganic acid, known as the complexing

agent.[1][2] Dibasic acids, such as azelaic acid (a C9 dicarboxylic acid) and its dimethyl ester,

dimethyl azelate, are extensively used for this purpose.[1][2] Other alternatives include

sebacic acid (C10), adipic acid (C6), and boric acid.[3][4] The choice of complexing agent

significantly influences the grease's performance, particularly its dropping point, mechanical

stability, and other critical properties.[3][5]

Quantitative Performance Comparison
The following tables summarize the performance of lithium complex greases formulated with

dimethyl azelate and other complexing agents, based on data from various studies.

Table 1: Comparison of Dimethyl Azelate with a Mixture of Dimethyl Adipate and Dimethyl

Glutarate[6]
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Property Test Method
Dimethyl Azelate
(DMZ)

DMA/DMG Mixture

Dropping Point (°C) ASTM D2265 >300 240 - 262

Unworked Penetration

(mm/10)
ASTM D1403 291 - 336 234 - 238

60X Worked

Penetration (mm/10)
ASTM D1403 265 - 300 237 - 250

Penetration Split

(60X-UW)
- -36 to -26 -13 to -3

Roll Stability (D1831),

% change
ASTM D1831 30 - 45 10 - 16

Note: DMA/DMG refers to a mixture of dimethyl adipate and dimethyl glutarate. Data is for

greases prepared with different injection points of the complexing agent during manufacturing.

Table 2: Comparison of Various Dicarboxylic Acids as Complexing Agents[7]

Property
Test
Method

Adipic Acid
Sebacic
Acid

Phthalic
Acid

Dodecanedi
oic Acid

Dropping

Point (°C)
ASTM D566 230 342 272 246

Worked

Penetration

(60 strokes)

ASTM D217 273 244 234 231

Oil

Separation

(wt %)

SH/T 0324-

92
1.25 0.57 2.05 2.34

Table 3: Comparison of Azelaic Acid and Sebacic Acid in a Synthetic Hydrocarbon Base Oil[4]

[5]
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Property Test Method
Azelaic Acid
Grease

Sebacic Acid
Grease

Dropping Point (°C) ASTM D2265 >260 >260

Worked Penetration

(60 strokes)
ASTM D217 280 275

Roll Stability (24h @

RT), % change
ASTM D1831 +5 +4

Oil Separation (24h @

100°C), %
ASTM D1742 2.5 2.1

Water Washout (@

79°C), % loss
ASTM D1264 4.5 1.5

Oxidation Stability

(100h @ 99°C), psi

drop

ASTM D942 5 3

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.

ASTM D2265: Dropping Point of Lubricating Grease
This test determines the temperature at which a grease becomes fluid enough to drip. A small

sample of the grease is placed in a cup with a small opening at the bottom. This cup is heated

in a specialized apparatus at a controlled rate. The dropping point is the temperature recorded

when the first drop of grease falls from the cup.[8]

ASTM D217: Cone Penetration of Lubricating Grease
This method measures the consistency of a grease. A standardized cone is allowed to drop into

a temperature-controlled sample of the grease for five seconds. The depth of penetration is

measured in tenths of a millimeter. "Worked penetration" is measured after the grease has

been subjected to 60 double strokes in a grease worker to simulate in-service mechanical

working.
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ASTM D1831: Roll Stability of Lubricating Grease
This test evaluates the mechanical stability of a grease. A sample of grease is placed in a

cylinder containing a weighted roller. The cylinder is then rotated at a specified speed for a set

duration. The change in the grease's consistency, measured by cone penetration before and

after the test, indicates its shear stability.

ASTM D1742: Oil Separation from Lubricating Grease
During Storage
This method assesses the tendency of the oil component to separate from a grease during

storage. A sample of grease is placed in a special sieve-like container and subjected to a

specified temperature for a set period. The amount of oil that drips through the sieve is weighed

and reported as a percentage of the original sample weight.

ASTM D1264: Water Washout Characteristics of
Lubricating Greases
This test evaluates the resistance of a grease to being washed away by water. A greased ball

bearing is rotated at a specified speed while a jet of water at a controlled temperature is

sprayed onto it. The amount of grease lost after the test is weighed and expressed as a

percentage loss.[9][10]

ASTM D942: Oxidation Stability of Lubricating Grease by
the Oxygen Bomb Method
This method determines the resistance of a grease to oxidation under static conditions. A

sample of grease is placed in a pressure vessel (bomb) filled with oxygen at a specified

pressure and heated to a set temperature. The pressure inside the bomb is monitored over

time. A significant drop in pressure indicates oxidation of the grease.[11][12]

Visualization of Key Processes
To better illustrate the concepts discussed, the following diagrams have been generated using

Graphviz.
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Caption: Formation of Lithium Complex Grease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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